molecular formula C9H7ClFNS B8584280 4-Chloro-2-ethyl-6-fluoro-1,3-benzothiazole

4-Chloro-2-ethyl-6-fluoro-1,3-benzothiazole

Cat. No.: B8584280
M. Wt: 215.68 g/mol
InChI Key: WCGUTEZFJCLURW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-ethyl-6-fluoro-1,3-benzothiazole is a useful research compound. Its molecular formula is C9H7ClFNS and its molecular weight is 215.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7ClFNS

Molecular Weight

215.68 g/mol

IUPAC Name

4-chloro-2-ethyl-6-fluoro-1,3-benzothiazole

InChI

InChI=1S/C9H7ClFNS/c1-2-8-12-9-6(10)3-5(11)4-7(9)13-8/h3-4H,2H2,1H3

InChI Key

WCGUTEZFJCLURW-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC2=C(S1)C=C(C=C2Cl)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 0.2 mol of ethyl magnesium bromide in diethyl ether was added to a solution of 22.0 g (0.1 mol) of 2,4-dichloro-6-fluorobenzothiazole and 3.3 g (5 mmol) of dichlorobis(triphenylphosphine)nickel in 0.5 1 of diethyl ether. Stirring was carried out for 2 hours, after which the mixture was poured onto saturated aqueous ammonium chloride solution. The product was extracted with diethyl ether. The combined organic phases were washed with water, dried over magnesium sulfate and finally evaporated down. Purification of the crude product was effected by means of silica gel chromatography (eluent: 8:2 cyclohexane/methyl tert-butyl ether). Yield: 10.3 g.
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